
3,3-Dimethylmorpholine safety data sheet (SDS)

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 3,3-Dimethylmorpholine

Cat. No.: B1315856 Get Quote

An In-depth Technical Guide to the Safety Data of 3,3-Dimethylmorpholine

This guide provides a comprehensive overview of the safety data for 3,3-Dimethylmorpholine,

intended for researchers, scientists, and professionals in drug development. The information is

compiled from various safety data sheets and chemical databases.

Chemical Identification
Identifier Value

IUPAC Name 3,3-dimethylmorpholine[1]

CAS Number 59229-63-9[1][2][3][4][5]

Molecular Formula C6H13NO[1][2][3][5]

Molecular Weight 115.17 g/mol [1][3]

InChI Key HEYGLTRAXBZNAD-UHFFFAOYSA-N[1]

Synonyms
3,3-Dimethyl-morpholine, Morpholine, 3,3-

dimethyl-[1][2]

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 3,3-
Dimethylmorpholine.
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Property Value Source

Physical Form Colorless to Yellow Liquid

Boiling Point 143-144 °C [2]

Density 0.873 g/cm³ [3]

Refractive Index 1.4472 (at 20°C, 589.3 nm) [2]

Hazard Identification and GHS Classification
The Globally Harmonized System (GHS) classification for 3,3-Dimethylmorpholine can vary

slightly between suppliers. The following table presents a summary of the classifications found.

Source Pictograms Signal Word Hazard Statements

PubChem Corrosive, Irritant Danger

H315: Causes skin

irritationH318: Causes

serious eye

damageH335: May

cause respiratory

irritation[1]

Sigma-Aldrich
GHS07 (Exclamation

mark)
Warning

H317: May cause an

allergic skin

reactionH319: Causes

serious eye irritation

BLD Pharm Not specified Danger Not specified

Hazard and Precautionary Statement Summary:
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Category Statements

Hazard Statements

H315: Causes skin irritation[1]H317: May cause

an allergic skin reactionH318: Causes serious

eye damage[1]H319: Causes serious eye

irritationH335: May cause respiratory irritation[1]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.P264: Wash

skin thoroughly after handling.P271: Use only

outdoors or in a well-ventilated area.P280: Wear

protective gloves/eye protection/face

protection.P302+P352: IF ON SKIN: Wash with

plenty of soap and water.P304+P340: IF

INHALED: Remove person to fresh air and keep

comfortable for breathing.P305+P351+P338: IF

IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.P312:

Call a POISON CENTER or doctor if you feel

unwell.P403+P233: Store in a well-ventilated

place. Keep container tightly closed.P405: Store

locked up.P501: Dispose of contents/container

in accordance with local regulations.

Experimental Protocols
Detailed experimental protocols for the determination of all safety data for 3,3-
Dimethylmorpholine are not publicly available. However, the methodologies for assessing

chemical hazards are generally standardized. For instance, acute toxicity studies, which would

determine values like LD50 (Lethal Dose, 50%), are typically conducted following OECD

(Organisation for Economic Co-operation and Development) guidelines, such as OECD

Guideline 401 (Acute Oral Toxicity), 402 (Acute Dermal Toxicity), and 403 (Acute Inhalation

Toxicity). Skin and eye irritation studies generally follow OECD Guidelines 404 and 405,

respectively.

Toxicological Information
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Specific quantitative toxicological data, such as LD50 or LC50 values, for 3,3-
Dimethylmorpholine were not available in the searched resources. For context, data for the

related compound Morpholine indicates an oral LD50 of 1050 mg/kg in rats and a dermal LD50

of 505 mg/kg in rabbits.[6] The related compound cis-2,6-Dimethylmorpholine is classified as

Category 4 for both acute oral and dermal toxicity.[7] This information should be used for

general awareness of potential hazards, as the toxicological properties of 3,3-
Dimethylmorpholine may differ.

Handling and Storage
Proper handling and storage are crucial for maintaining the integrity of 3,3-
Dimethylmorpholine and ensuring laboratory safety.

Aspect Recommendation

Storage

Store in a freezer, under -20°C, in a dark place,

and under an inert atmosphere.[4] Some

suppliers suggest room temperature storage.[3]

It is advisable to follow the specific storage

instructions provided by the supplier.

Handling

Use in a well-ventilated area.[8] Avoid all

personal contact, including inhalation.[8] Wear

protective clothing, gloves, and eye/face

protection.[8] Wash hands thoroughly after

handling.[8]

Incompatibilities Acids.[9]

Visualization of Safety Procedures
The following diagram illustrates the logical workflow for handling 3,3-Dimethylmorpholine
based on its primary hazards.

Caption: Hazard and Precaution Workflow for 3,3-Dimethylmorpholine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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